Cas no 104451-20-9 (Butanoic acid, 3-oxo-, 2-(2,3-dichlorophenoxy)ethyl ester)

• Product Name: Butanoic acid, 3-oxo-, 2-(2,3-dichlorophenoxy)ethyl ester
• CAS No: 104451-20-9
• MF: C₁₂H₁₂Cl₂O₄
• MW: 291.127282142639
• CID: 1143269
• Update Time: 2024-07-26

Butanoic acid, 3-oxo-, 2-(2,3-dichlorophenoxy)ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-, 2-(2,3-dichlorophenoxy)ethyl ester

• Inchi： 1S/C12H12Cl2O4/c1-8(15)7-11(16)18-6-5-17-10-4-2-3-9(13)12(10)14/h2-4H,5-7H2,1H3
• InChI Key： JTLDBFZYSZJSTG-UHFFFAOYSA-N
• SMILES： C(OCCOC1=CC=CC(Cl)=C1Cl)(=O)CC(=O)C

Computed Properties

• Exact Mass: 290.01136

Experimental Properties

• Density: 1.320±0.06 g/cm3(Predicted)
• Boiling Point: 379.4±32.0 °C(Predicted)
• PSA: 52.6
• pka: 10.26±0.46(Predicted)